Barium iron(2+) hydroxide (1/1/4)

• CAS No.: 142261-82-3
• Molecular Formula: BaFeH4O4
• Molecular Weight: 261.20 g/mol
• IUPAC Name: barium(2+);iron(2+);tetrahydroxide
• InChI: InChI=1S/Ba.Fe.4H2O/h;;4*1H2/q2*+2;;;;/p-4
• InChI Key: PTCMPAOKHGDEGH-UHFFFAOYSA-J
• Canonical SMILES: [OH-].[OH-].[OH-].[OH-].[Fe+2].[Ba+2]

Description

Barium iron(2+) hydroxide (1/1/4) (CAS 142261-82-3) is a mixed-metal hydroxide compound containing barium (Ba²⁺) and iron in the +2 oxidation state (Fe²⁺). Its stoichiometric formula, represented as BaFe(OH)₄, suggests a layered or complex hydroxide structure.

Preparation Methods

Synthetic Routes and Reaction Conditions

Barium iron(2+) hydroxide (1/1/4) can be synthesized through various methods. One common approach involves the reaction of barium hydroxide with iron(2+) salts under controlled conditions. For example, mixing aqueous solutions of barium hydroxide and iron(2+) sulfate can result in the formation of barium iron(2+) hydroxide and barium sulfate as a byproduct. The reaction is typically carried out at room temperature and requires careful control of pH and concentration to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of barium iron(2+) hydroxide (1/1/4) may involve large-scale precipitation reactions where barium hydroxide and iron(2+) salts are mixed in large reactors. The resulting precipitate is then filtered, washed, and dried to obtain the final product. The process may also include steps to purify the compound and remove any impurities.

Chemical Reactions Analysis

Types of Reactions

Barium iron(2+) hydroxide (1/1/4) undergoes various chemical reactions, including:

Oxidation: The iron(2+) ion can be oxidized to iron(3+) under certain conditions.

Reduction: The compound can participate in reduction reactions where the iron(2+) ion is reduced to a lower oxidation state.

Substitution: The hydroxide ions in the compound can be substituted with other anions in exchange reactions.

Common Reagents and Conditions

Common reagents used in reactions involving barium iron(2+) hydroxide (1/1/4) include oxidizing agents like hydrogen peroxide for oxidation reactions and reducing agents like sodium borohydride for reduction reactions. The reactions are typically carried out in aqueous solutions under controlled pH and temperature conditions.

Major Products Formed

The major products formed from reactions involving barium iron(2+) hydroxide (1/1/4) depend on the specific reaction conditions. For example, oxidation reactions may produce iron(3+) hydroxide, while reduction reactions may yield iron metal or other reduced iron species.

Scientific Research Applications

Barium iron(2+) hydroxide (1/1/4) has several scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and as a precursor for the synthesis of other iron and barium compounds.

Biology: The compound is studied for its potential biological activity and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential use in medical applications, such as drug delivery systems and diagnostic agents.

Industry: It is used in the production of specialized materials and as a catalyst in certain industrial processes.

Mechanism of Action

The mechanism of action of barium iron(2+) hydroxide (1/1/4) involves its interaction with molecular targets and pathways in various applications. For example, in catalytic processes, the compound may facilitate reactions by providing active sites for reactants to interact. In biological systems, it may interact with proteins and other biomolecules, influencing their function and activity.

Comparison with Similar Compounds

Structural and Compositional Differences

The table below highlights key differences between barium iron(2+) hydroxide (1/1/4) and structurally related barium compounds:

Compound	Formula	CAS No.	Key Components	Oxidation States	Typical Applications
Barium iron(2+) hydroxide (1/1/4)	BaFe(OH)₄	142261-82-3	Ba²⁺, Fe²⁺, OH⁻	Ba: +2, Fe: +2	Experimental catalysis, magnetism
Barium hydroxide	Ba(OH)₂	17194-00-2	Ba²⁺, OH⁻	Ba: +2	Glass production, lubricants
Barium zirconium silicate	BaZrSiO₅	13708-67-3	Ba²⁺, Zr⁴⁺, SiO₄⁴⁻	Ba: +2, Zr: +4	Ceramics, nuclear waste storage
Barium periodate	Ba(IO₄)₂	13718-58-6	Ba²⁺, IO₄⁻	Ba: +2, I: +7	Oxidizing agents in synthesis
Barium calcium strontium tungsten oxide	BaCaSrWO₆	139899-81-3	Ba²⁺, Ca²⁺, Sr²⁺, W⁶⁺	Ba/Ca/Sr: +2, W: +6	Phosphors, optoelectronics

Key Observations :

• Barium iron(2+) hydroxide (1/1/4) is unique in combining Fe²⁺ with Ba²⁺ in a hydroxide matrix, unlike barium hydroxide, which lacks transition metals. This inclusion of Fe²⁺ introduces redox activity absent in pure Ba(OH)₂ .
• Compared to barium zirconium silicate or tungsten oxides, barium iron(2+) hydroxide lacks silicate or tungstate anions, limiting its thermal stability but enhancing its solubility in acidic media .

Physical and Chemical Properties

Property	Barium Iron(2+) Hydroxide (1/1/4)	Barium Hydroxide	Barium Zirconium Silicate
Melting Point	Not reported	78°C (monohydrate)	~1,500°C (estimated)
Solubility in Water	Low (dissolves in acids)	3.8 g/100 mL (20°C)	Insoluble
Thermal Stability	Decomposes above 200°C (estimated)	Stable up to 780°C	Stable up to 1,600°C
Magnetic Behavior	Paramagnetic (Fe²⁺)	Diamagnetic	Diamagnetic

Research Findings :

• The presence of Fe²⁺ in barium iron(2+) hydroxide (1/1/4) likely reduces its thermal stability compared to Ba(OH)₂, as Fe²⁺ is prone to oxidation at elevated temperatures .
• Its paramagnetic nature contrasts sharply with diamagnetic barium hydroxide, making it a candidate for magnetic nanocomposites .

Biological Activity

Barium iron(2+) hydroxide (1/1/4), a compound composed of barium and iron in a hydroxide form, has garnered attention for its potential biological activities. This article explores its biochemical properties, mechanisms of action, and implications for biomedical applications, particularly in tissue engineering and bone repair.

Chemical Composition and Properties

Barium iron(2+) hydroxide can be represented by the formula $\text{BaFe OH }_4$. It is characterized by its unique ionic structure, where barium (Ba²⁺) and iron (Fe²⁺) ions are coordinated with hydroxide ions. The molecular weight of this compound is approximately 261.20 g/mol .

Barium ions have been shown to influence various biological processes due to their ability to mimic calcium ions in biological systems. This mimicry can lead to the incorporation of barium into bone structures, which is critical for understanding its role in bone metabolism.

• Bone Incorporation : Studies indicate that barium ions are incorporated into bone mineralization processes, potentially enhancing bone density and strength. Barium's larger ionic radius compared to calcium allows it to substitute in hydroxyapatite structures, promoting bone growth and repair .
• Antibacterial Properties : Research has highlighted the antibacterial potential of barium-laden compounds. The incorporation of barium into biomaterials has been associated with increased resistance to bacterial colonization, making it a promising candidate for applications in orthopedic implants .

2. Toxicity and Safety Concerns

While barium compounds can exhibit beneficial biological activities, their toxicity must also be considered. Barium is known to be toxic at high concentrations, particularly affecting the cardiovascular system and muscle function. The safe dosage levels for biological applications remain an area of active research .

Case Study 1: Barium in Bone Repair

A study conducted on rats demonstrated that barium supplementation significantly increased the incorporation of Ba²⁺ into the bone matrix. Young rats showed a 2.3-fold increase in barium uptake compared to older rats, suggesting that age influences the bioavailability of barium in bone tissue . The study emphasized the potential of barium as a therapeutic agent in enhancing bone regeneration.

Case Study 2: Antibacterial Applications

In vitro studies have shown that barium-containing hydrogels possess enhanced antibacterial properties compared to those without barium. These hydrogels were tested against common pathogens and demonstrated significant reductions in bacterial viability, indicating their potential use in wound healing and surgical applications .

Data Tables

Property	Value
Molecular Weight	261.20 g/mol
Solubility	Soluble in water
Ionic Radius (Ba²⁺)	1.34 Å
Ionic Radius (Ca²⁺)	0.99 Å
Bone Incorporation Rate	Up to 2.3-fold increase

Research Findings

Recent research has indicated that while barium can enhance biological activity through improved bone integration and antibacterial effects, further studies are necessary to fully understand its mechanisms and long-term effects on human health. The incorporation of barium into biomaterials should be approached with caution due to potential toxicity issues.